Cas no 2228437-70-3 (3-(2-bromopropyl)-2-methyl-2H-indazole)

• Product Name: 3-(2-bromopropyl)-2-methyl-2H-indazole
• CAS No: 2228437-70-3
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 6300565
• PubChem ID: 165645336
• Update Time: 2025-07-22

3-(2-bromopropyl)-2-methyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopropyl)-2-methyl-2H-indazole
• EN300-1927472
• 2228437-70-3

• Inchi： 1S/C11H13BrN2/c1-8(12)7-11-9-5-3-4-6-10(9)13-14(11)2/h3-6,8H,7H2,1-2H3
• InChI Key： GUIYWJRDPCENMS-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=C2C=CC=CC2=NN1C

Computed Properties

• Exact Mass: 252.02621g/mol
• Monoisotopic Mass: 252.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(2-bromopropyl)-2-methyl-2H-indazole

Comprehensive Overview of 3-(2-bromopropyl)-2-methyl-2H-indazole (CAS No. 2228437-70-3)

3-(2-bromopropyl)-2-methyl-2H-indazole (CAS No. 2228437-70-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic synthesis research. This compound belongs to the indazole family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a bromopropyl substituent at the 3-position and a methyl group at the 2-position makes it a valuable intermediate for designing novel drug candidates and biologically active molecules.

In recent years, the demand for indazole derivatives has surged due to their potential applications in medicinal chemistry and drug discovery. Researchers are particularly interested in 3-(2-bromopropyl)-2-methyl-2H-indazole for its role in synthesizing kinase inhibitors and GPCR modulators, which are critical in treating various diseases. The compound's CAS number 2228437-70-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 3-(2-bromopropyl)-2-methyl-2H-indazole involves multi-step organic reactions, including alkylation and bromination processes. Its molecular structure is characterized by a fused benzene and pyrazole ring, with the bromopropyl chain providing a reactive site for further functionalization. This versatility makes it a sought-after building block in combinatorial chemistry and high-throughput screening platforms.

From an SEO perspective, keywords like "indazole synthesis," "bromopropyl indazole uses," and "CAS 2228437-70-3 applications" are highly relevant to this compound. These terms align with trending queries in scientific search engines and AI-driven research tools, where users often seek information on novel chemical entities and their therapeutic potentials. Additionally, discussions around green chemistry and sustainable synthesis methods have increased interest in optimizing the production of such compounds.

The physicochemical properties of 3-(2-bromopropyl)-2-methyl-2H-indazole, such as its molecular weight, solubility, and stability, are critical for its handling in laboratory settings. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and purify this compound. These methods ensure its suitability for preclinical studies and structure-activity relationship (SAR) analyses.

In the context of intellectual property, 3-(2-bromopropyl)-2-methyl-2H-indazole has been referenced in several patent applications, particularly in areas related to oncological therapeutics and neurological disorders. Its mechanistic versatility allows it to interact with various biological targets, making it a focal point for pharmaceutical innovation. Companies and academic institutions are actively investigating its derivatives to address unmet medical needs.

For researchers exploring structure-based drug design, the crystal structure and conformational flexibility of 3-(2-bromopropyl)-2-methyl-2H-indazole provide valuable insights. Computational tools like molecular docking and QSAR modeling are often used to predict its interactions with enzyme active sites and receptor proteins. These approaches accelerate the identification of promising lead compounds in drug development pipelines.

The global market for indazole-based compounds is expanding, driven by advancements in personalized medicine and targeted therapies. As a result, 3-(2-bromopropyl)-2-methyl-2H-indazole (CAS No. 2228437-70-3) is increasingly featured in industry reports and market analyses. Its potential to serve as a scaffold molecule for multi-target drugs underscores its commercial and scientific significance.

In summary, 3-(2-bromopropyl)-2-methyl-2H-indazole represents a pivotal compound in modern chemical research. Its unique structural features and functional groups enable diverse applications, from medicinal chemistry to material science. By addressing common search queries and integrating SEO-friendly keywords, this overview aims to enhance visibility while maintaining scientific rigor and originality.